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Compound of Interest

Compound Name:
1-Benzhydryl-4-

(phenylsulfonyl)piperazine

Cat. No.: B350188 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

characteristics of 1-Benzhydryl-4-(phenylsulfonyl)piperazine, a molecule of interest in

medicinal chemistry. This document summarizes available quantitative data, details relevant

experimental protocols, and presents a visual representation of its synthetic pathway.

Core Physicochemical Data
The following table summarizes the known quantitative physicochemical properties of 1-
Benzhydryl-4-(phenylsulfonyl)piperazine and its closely related derivatives. The data has

been compiled from various scientific publications.
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Property Value Compound Source

Molecular Formula C₂₃H₂₄N₂O₂S

1-Benzhydryl-4-

(phenylsulfonyl)pipera

zine

[1]

Molecular Weight 392.50 g/mol

1-Benzhydryl-4-

(phenylsulfonyl)pipera

zine

[1]

Melting Point 159 °C

1-Benzhydryl-4-

(phenylsulfonyl)pipera

zine

160-162 °C

1-Benzhydryl-4-(2-

nitro-

benzenesulfonyl)-

piperazine

[2]

192–194 °C

1-Benzhydryl-4-

methanesulfonyl-

piperazine

[3]

173–175 °C

1-Benzhydryl-4-

(methyl-

benzenesulfonyl)-

piperazine

[4]

153–155 °C

1-Benzhydryl-4-

(chloro-

benzenesulfonyl)-

piperazine

[4]

Boiling Point Data not available

1-Benzhydryl-4-

(phenylsulfonyl)pipera

zine

Solubility

Soluble in organic

solvents like ethanol

and DMSO. Low

solubility in water.

General for

benzhydrylpiperazine

derivatives.

[5]
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pKa

Data not available for

the phenylsulfonyl

derivative. For the

parent piperazine,

pKa1 is 5.35 and

pKa2 is 9.73 at 25°C.

Piperazine [6]

logP Data not available

1-Benzhydryl-4-

(phenylsulfonyl)pipera

zine

Experimental Protocols
The synthesis and characterization of 1-Benzhydryl-4-(phenylsulfonyl)piperazine and its

analogs involve standard organic chemistry techniques. The following are detailed

methodologies for the key experimental procedures cited in the literature.

Synthesis of 1-Benzhydryl-4-(phenylsulfonyl)piperazine
The synthesis is typically a two-step process starting from benzophenone.

Step 1: Synthesis of 1-Benzhydrylpiperazine

Reduction of Benzophenone: Benzophenone is reduced to benzhydrol. In a typical

procedure, benzophenone is dissolved in methanol, and sodium borohydride is added

portion-wise at room temperature. The reaction is stirred for several hours.

Chlorination of Benzhydrol: The resulting benzhydrol is converted to benzhydryl chloride.

This is achieved by reacting the benzhydrol with thionyl chloride in a suitable solvent like

dichloromethane at a reduced temperature (0-5 °C).

Alkylation of Piperazine: 1-Benzhydrylpiperazine is synthesized by the nucleophilic

substitution of benzhydryl chloride with piperazine. Piperazine and anhydrous potassium

carbonate are suspended in a solvent such as dimethylformamide (DMF), and the

benzhydryl chloride solution is added. The mixture is heated to approximately 80 °C and

stirred for several hours. The product is then isolated by extraction and purified.[2][4][7]
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Step 2: Sulfonylation of 1-Benzhydrylpiperazine

A solution of 1-benzhydrylpiperazine is prepared in a dry aprotic solvent, such as

dichloromethane, and cooled in an ice bath (0-5 °C).

A base, typically triethylamine, is added to the solution, and the mixture is stirred for a short

period.

Benzenesulfonyl chloride is then added to the reaction mixture, which is subsequently

allowed to warm to room temperature and stirred for several hours.

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure. The residue is taken up in

water and extracted with an organic solvent like ethyl acetate.

The organic layer is washed, dried over anhydrous sodium sulfate, and the solvent is

evaporated to yield the crude product.

The final product, 1-Benzhydryl-4-(phenylsulfonyl)piperazine, is purified by

recrystallization from a suitable solvent, such as rectified spirit.[2]

Characterization Techniques
The synthesized compound is characterized using a variety of spectroscopic and analytical

methods:

Melting Point: Determined using a standard melting point apparatus.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups present in the

molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To elucidate the

chemical structure and confirm the arrangement of protons and carbon atoms.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the compound.
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Elemental Analysis: To determine the percentage composition of carbon, hydrogen, nitrogen,

and sulfur, which is then compared with the calculated theoretical values.[1][3][4]

Visualizations
Synthesis Workflow of 1-Benzhydryl-4-
(phenylsulfonyl)piperazine
The following diagram illustrates the general synthetic route for 1-Benzhydryl-4-
(phenylsulfonyl)piperazine.

Step 1: Synthesis of 1-Benzhydrylpiperazine

Step 2: Sulfonylation

Benzophenone BenzhydrolNaBH4, Methanol

Benzhydryl Chloride

SOCl2, DCM 1-BenzhydrylpiperazinePiperazine, K2CO3, DMF

Piperazine

1-Benzhydryl-4-(phenylsulfonyl)piperazine

Benzenesulfonyl Chloride, Et3N, DCM

BenzenesulfonylChloride

Click to download full resolution via product page

Caption: Synthetic pathway for 1-Benzhydryl-4-(phenylsulfonyl)piperazine.

Logical Relationship of Characterization
The following diagram outlines the logical workflow for the characterization of the synthesized

compound.
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Caption: Workflow for the characterization of the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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7. Cancer Cell Cytotoxicities of 1-(4-Substitutedbenzoyl)-4-(4-chlorobenzhydryl)piperazine
Derivatives [mdpi.com]

To cite this document: BenchChem. [Physicochemical Characteristics of 1-Benzhydryl-4-
(phenylsulfonyl)piperazine: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b350188#physicochemical-characteristics-of-1-
benzhydryl-4-phenylsulfonyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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